2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-(dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C14H15N3O4S/c1-17(2)13-15-11(10(22-13)12(18)19)16-14(20)21-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,16,20)(H,18,19)
• InChI Key: CEEDLTRNFDWNCT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=C(S1)C(=O)O)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid, also known as DTTC, is a chemical compound that has been widely used in scientific research due to its unique properties. DTTC is a thiazole-based fluorescent probe that has been used to detect various biological molecules and has been extensively studied in recent years.

Mechanism of Action

2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid works by binding to biological molecules and producing a fluorescent signal upon excitation with light. The fluorescent signal is produced due to the conjugation of the thiazole ring with the phenylmethoxycarbonylamino group. The fluorescent signal produced by 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid is highly sensitive and can be used to detect even small amounts of biological molecules.
Biochemical and Physiological Effects
2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has been shown to be non-toxic and has no significant effect on the biochemical and physiological processes of cells. 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has been used in various cell-based assays and has been shown to have no adverse effects on cell viability or proliferation.

Advantages and Limitations for Lab Experiments

2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has several advantages for lab experiments, including its high sensitivity, low toxicity, and ease of use. 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid can be used in a variety of biological assays and has been shown to produce reliable and reproducible results. However, 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has some limitations, including its limited solubility in aqueous solutions and its sensitivity to pH changes.

Future Directions

There are several future directions for 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid research, including the development of new 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid derivatives with improved properties, such as increased solubility and sensitivity. 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid could also be used in the development of new diagnostic tools for the detection of diseases, such as cancer and Alzheimer's disease. Additionally, 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid could be used in the development of new therapeutics for the treatment of various diseases.
Conclusion
In conclusion, 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid is a thiazole-based fluorescent probe that has been widely used in scientific research due to its unique properties. 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has been used to detect various biological molecules and has been extensively studied in recent years. 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has several advantages for lab experiments, including its high sensitivity, low toxicity, and ease of use. 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has some limitations, including its limited solubility in aqueous solutions and its sensitivity to pH changes. There are several future directions for 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid research, including the development of new 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid derivatives with improved properties and the use of 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid in the development of new diagnostic tools and therapeutics.

Synthesis Methods

2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid can be synthesized using a simple two-step process. The first step involves the reaction of 2-aminothiazole with dimethylformamide dimethyl acetal, which results in the formation of 2-(dimethylamino)thiazole. In the second step, 2-(dimethylamino)thiazole is reacted with phenyl isocyanate and then treated with trifluoroacetic acid to produce 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid.

Scientific Research Applications

2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has been used in various scientific research applications, including the detection of enzymes, proteins, and other biological molecules. 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has been used to detect the activity of proteases, such as caspases, and has been used to monitor the activity of enzymes, such as β-galactosidase. 2-(Dimethylamino)-4-(phenylmethoxycarbonylamino)-1,3-thiazole-5-carboxylic acid has also been used to detect the presence of proteins, such as albumin and fibrinogen, in biological samples.